1-((3-Chloro-4-fluorophenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)piperidine

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)sulfonyl-3-(4-fluorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C17H16ClF2NO4S2/c18-16-10-14(7-8-17(16)20)27(24,25)21-9-1-2-15(11-21)26(22,23)13-5-3-12(19)4-6-13/h3-8,10,15H,1-2,9,11H2
• InChI Key: XCLVFUIKGHVQLS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC(=C(C=C2)F)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H16ClF2NO4S2
• Molecular Weight: 435.9 g/mol

Description

1-((3-Chloro-4-fluorophenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)piperidine, also known as CFTRinh-172, is a small molecule inhibitor that is widely used in scientific research. It was first synthesized in 2003 and has since been extensively studied for its mechanism of action and potential therapeutic applications. In

Scientific Research Applications

• Tumor Necrosis Factor-α Inhibition and Matrix Metalloproteinase Inhibition : This compound and its derivatives have been studied for their inhibitory effects on tumor necrosis factor-α (TACE) and matrix metalloproteinases (MMPs). Sulfonyl derivatives like this one have shown selective inhibition of TACE over MMPs, indicating potential utility in cancer treatment or inflammatory disorders (Venkatesan et al., 2004).

• Antimicrobial Applications : Derivatives of the compound have been synthesized and evaluated for their antimicrobial properties. For example, specific derivatives demonstrated significant potent antimicrobial activities against pathogens of Lycopersicon esculentum, a species of tomato, suggesting their potential use in agricultural or clinical settings (Vinaya et al., 2009).

• Anticancer Agent Development : Piperidine derivatives have been synthesized and evaluated as potential anticancer agents. Studies have shown that certain compounds within this category have strong anticancer activities, suggesting their potential in the development of new cancer therapies (Rehman et al., 2018).

• Enzyme Inhibition for Therapeutic Applications : Various derivatives of this compound have been studied for their enzyme inhibition properties. For instance, some derivatives have shown potential as inhibitors of lipoxygenase (LOX), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) enzymes, indicating possible therapeutic applications in diseases involving these enzymes (Khalid et al., 2013).

• Application in Fuel Cell Technology : In the field of materials science, derivatives of this compound have been used in the synthesis of sulfonated block copolymers containing fluorenyl groups. These polymers exhibit promising properties for use in fuel cell applications, demonstrating the compound’s versatility beyond biomedical applications (Bae et al., 2009).